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Compound of Interest

Compound Name: R18 peptide
CAS No.: 211364-78-2
Cat. No.: B549395
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and maintaining the integrity of experimental compounds are paramount. This guide provides
essential, immediate safety and logistical information for the handling of R18 peptide, a known
antagonist of 14-3-3 proteins.[1] Adherence to these procedural steps will minimize risk and
ensure the safe and effective use of this research chemical.

While a specific Safety Data Sheet (SDS) for R18 peptide is not readily available, it should be
treated as a potentially hazardous chemical.[2][3] General safety protocols for handling
synthetic peptides should be strictly followed to avoid inhalation, skin, and eye contact.[2][3]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for specific laboratory tasks to determine if
additional PPE is required.[2] The following table summarizes the recommended PPE for
handling R18 peptide.
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PPE Category Item Specifications and Use

Required for protection against
dust particles and liquid

Eye and Face Protection Safety Goggles splashes.[2] Must meet
appropriate national standards
(e.g., ANSI 787.1).[2]

Recommended in addition to
goggles when there is a

significant risk of splashing,

Face Shield ) o
such as during the initial
reconstitution of the lyophilized
powder.[2]
A standard, buttoned lab coat
] is the minimum requirement to
Body Protection Laboratory Coat ) ]
protect clothing and skin from
potential splashes.[2]
Disposable nitrile gloves are
recommended for their
chemical resistance.[2] Gloves
Hand Protection Chemical-Resistant Gloves should be inspected before
use and changed immediately
after contact with the peptide.
[2]
Recommended when weighing
) ) ) or handling the lyophilized
Respiratory Protection Respirator / Dust Mask ) ) ]
powder to avoid the inhalation
of fine particles.[2]
Required minimum attire for
) Long Pants & Closed-Toe working in any laboratory
General Attire _
Shoes where hazardous materials are

handled.[2]

Operational Plan: From Receipt to Use
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Proper handling and storage are critical to maintain the integrity of the R18 peptide and to
ensure the safety of laboratory personnel.

: hilized and Solubilized id

Form Storage Temperature Conditions

For long-term storage, keep
the lyophilized powder at
-20°C or colder in a tightly
sealed, desiccated container,
Lyophilized Powder -20°C or colder protected from light.[2]
Lyophilized peptides are stable
at room temperature for short
periods, but cold storage is

safer for long-term stability.

Storing peptides in solution for
long periods is not
recommended.[2] If necessary,
create single-use aliquots and
store them frozen at -20°C or
In Solution -20°C to -80°C "80°C to avoid repeated
freeze-thaw cycles.[2][4]
Solutions stored at -20°C
should generally be used
within a month, while those at
-80°C may be stable for longer

periods.[2]

Experimental Workflow

The following diagram outlines the general workflow for safely handling R18 peptide in a
laboratory setting.
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Safe handling workflow for R18 peptide.
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Disposal Plan

All materials contaminated with R18 peptide should be treated as hazardous chemical waste.
[5][6] Never dispose of peptides or contaminated materials in the regular trash or down the
sink.[5][6][7]

: | Di | I

Waste Type Container Disposal Protocol

) Collect all materials
Designated, labeled, leak- ] ) ]
) contaminated with the peptide,
Solid Waste proof hazardous waste ) ]
) such as pipette tips, gloves,
container )
and empty vials.[2][5]

Collect all aqueous solutions

) containing the peptide in a
o Sealed, labeled chemical ]
Liquid Waste ) separate container.[2] Do not
waste container S _
mix with incompatible waste

streams.

Needles and syringes must be
Sharps Dedicated sharps container disposed of in a designated

sharps container.

All waste containers must be clearly labeled as "Hazardous Waste" and include the identity of
the material, hazard class, and the date when waste accumulation began.[5] Contact your
institution's Environmental Health and Safety (EHS) department to arrange for pickup and
disposal by a licensed hazardous waste contractor.[7][8] Maintain meticulous records of all
disposal activities, including the material's identity, quantity, disposal date, and the method
used.[5]

Emergency Procedures
In the event of accidental exposure or a spill, follow these immediate steps:
o Skin Contact: Wash the affected area immediately with soap and water.[3][5]

o Eye Contact: Flush the eyes with water for at least 15 minutes.[5]
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+ Inhalation: Remove the individual to fresh air. If any ill effects occur, seek medical attention.

[3]9]

+ Spill Response: Wear appropriate PPE and use a designated spill kit to absorb the material.
[3][5] Place the spilled material and cleanup supplies into a sealed container for disposal.[3]
[10] Ventilate the area and wash the spill site thoroughly after material pickup is complete.[3]

* Reporting: Notify laboratory management and the EHS office to document the incident.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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